Cas no 1309283-31-5 (2-(1-Piperazinyl)pyrimidine-d8)

• Product Name: 2-(1-Piperazinyl)pyrimidine-d8
• CAS No: 1309283-31-5
• MF: C₈H₁₂N₄
• MW: 172.256974220276
• CID: 1071370
• PubChem ID: 71751687
• Update Time: 2025-11-02

2-(1-Piperazinyl)pyrimidine-d8 Chemical and Physical Properties

Names and Identifiers

• 2-(1-Piperazinyl)pyrimidine
• 2-(1-Piperazinyl)pyr
• 2,2,3,3,5,5,6,6-octadeuterio-1-pyrimidin-2-ylpiperazine
• CS-0376940
• 2-[(2,2,3,3,5,5,6,6-~2~H_8_)Piperazin-1-yl]pyrimidine
• 2-[(2,2,3,3,5,5,6,6-?H?)piperazin-1-yl]pyrimidine
• DTXSID30858319
• 2-(1-Piperazinyl)pyrimidine-d8
• HY-W004464S
• 1309283-31-5

• Inchi： 1S/C8H12N4/c1-2-10-8(11-3-1)12-6-4-9-5-7-12/h1-3,9H,4-7H2/i4D2,5D2,6D2,7D2
• InChI Key： MRBFGEHILMYPTF-DUSUNJSHSA-N
• SMILES： N1(C2N=CC=CN=2)C([2H])([2H])C([2H])([2H])NC([2H])([2H])C1([2H])[2H]

Computed Properties

• Exact Mass: 172.15600
• Monoisotopic Mass: 172.156410367g/mol
• Isotope Atom Count: 8
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 127
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0
• Topological Polar Surface Area: 41Ų

Experimental Properties

• PSA: 41.05000
• LogP: 0.28000

Additional information on 2-(1-Piperazinyl)pyrimidine-d8

Comprehensive Overview of 2-(1-Piperazinyl)pyrimidine-d8 (CAS No. 1309283-31-5): Applications and Insights

In the realm of deuterated compounds, 2-(1-Piperazinyl)pyrimidine-d8 (CAS No. 1309283-31-5) stands out as a critical intermediate in pharmaceutical research and drug development. This deuterated analog of 2-(1-Piperazinyl)pyrimidine is increasingly sought after due to its unique isotopic labeling, which enhances metabolic stability and improves the accuracy of pharmacokinetic studies. Researchers and pharmaceutical companies are leveraging this compound to address challenges in drug discovery, particularly in the development of central nervous system (CNS) therapeutics and kinase inhibitors.

The growing demand for deuterated compounds like 2-(1-Piperazinyl)pyrimidine-d8 is driven by their ability to prolong the half-life of active pharmaceutical ingredients (APIs). This aligns with current trends in precision medicine, where deuterium incorporation is a hot topic in optimizing drug efficacy and reducing side effects. A frequently searched question among scientists is: "How does deuterium labeling improve drug metabolism?" The answer lies in the kinetic isotope effect (KIE), where the stronger carbon-deuterium bond slows down metabolic degradation, a principle extensively applied in the design of next-generation therapeutics.

From a synthetic chemistry perspective, CAS No. 1309283-31-5 is valued for its role in isotope-enriched synthesis. Its piperazine and pyrimidine moieties are key structural features in many bioactive molecules, making it a versatile building block. Recent publications highlight its use in the preparation of radiolabeled probes for positron emission tomography (PET) imaging, addressing another trending search query: "What are the applications of deuterated compounds in medical imaging?" The compound’s stability and compatibility with advanced labeling techniques make it indispensable in this field.

Quality control and regulatory compliance are paramount when working with 2-(1-Piperazinyl)pyrimidine-d8. Analytical methods such as high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) are routinely employed to verify isotopic purity (>98% deuterium incorporation) and chemical integrity. This ensures reproducibility in research, a concern frequently raised in forums discussing deuterated chemical suppliers and stable isotope standards.

Looking ahead, the compound’s potential extends to green chemistry initiatives. Its use in catalytic reactions and solvent-free syntheses aligns with the industry’s shift toward sustainable practices. As researchers explore deuterium’s role in reducing drug dosage frequency, 2-(1-Piperazinyl)pyrimidine-d8 remains at the forefront of innovation, answering pressing questions like "Can deuterated drugs improve patient adherence?" With its multifaceted applications and alignment with cutting-edge research trends, this compound exemplifies the convergence of chemistry and biomedical advancement.